Cas no 2229611-65-6 (2-fluoro-4-(hydrazinylmethyl)-N,N-dimethylaniline)

• Product Name: 2-fluoro-4-(hydrazinylmethyl)-N,N-dimethylaniline
• CAS No: 2229611-65-6
• MF: C₉H₁₄FN₃
• MW: 183.225965023041
• CID: 6381881
• PubChem ID: 165657295
• Update Time: 2025-05-26

2-fluoro-4-(hydrazinylmethyl)-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-(hydrazinylmethyl)-N,N-dimethylaniline
• EN300-1757008
• 2229611-65-6

• Inchi： 1S/C9H14FN3/c1-13(2)9-4-3-7(6-12-11)5-8(9)10/h3-5,12H,6,11H2,1-2H3
• InChI Key： HEJSCFNRLCTTAH-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N(C)C)CNN

Computed Properties

• Exact Mass: 183.11717562g/mol
• Monoisotopic Mass: 183.11717562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 41.3Ų

Additional information on 2-fluoro-4-(hydrazinylmethyl)-N,N-dimethylaniline

Introduction to 2-fluoro-4-(hydrazinylmethyl)-N,N-dimethylaniline (CAS No. 2229611-65-6)

2-fluoro-4-(hydrazinylmethyl)-N,N-dimethylaniline (CAS No. 2229611-65-6) is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique structure, has garnered attention in recent years due to its versatile properties and promising research outcomes. The molecule consists of a fluoro group at the 2-position, a hydrazinylmethyl group at the 4-position, and two methyl groups attached to the nitrogen atom of the aniline moiety. These structural features contribute to its reactivity and functionality, making it a valuable compound in synthetic chemistry and drug design.

The synthesis of 2-fluoro-4-(hydrazinylmethyl)-N,N-dimethylaniline involves multi-step reactions, including nucleophilic substitution, coupling reactions, and protection/deprotection strategies. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling researchers to produce this compound in higher yields with greater precision. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in facilitating key steps in its synthesis.

One of the most promising applications of CAS No. 2229611-65-6 lies in its potential as a precursor for drug development. The compound's structure allows for further functionalization, enabling the creation of derivatives with enhanced bioavailability and pharmacokinetic properties. For instance, researchers have explored its use as a building block for developing novel anti-cancer agents. Studies have shown that certain derivatives exhibit selective cytotoxicity against cancer cells while sparing healthy cells, suggesting a potential pathway for targeted therapy.

In addition to its pharmaceutical applications, 2-fluoro-4-(hydrazinylmethyl)-N,N-dimethylaniline has also been investigated for its role in materials science. Its ability to form stable coordination complexes with metal ions makes it a candidate for use in catalysis and sensor technology. Recent research has focused on its application as a ligand in homogeneous catalysis, where it has demonstrated remarkable efficiency in promoting various organic transformations.

The chemical stability and reactivity of CAS No. 2229611-65-6 make it an attractive compound for further exploration in both academic and industrial settings. Its ability to undergo diverse transformations underscores its versatility as a synthetic intermediate. Furthermore, the compound's compatibility with modern analytical techniques facilitates detailed characterization, ensuring high-quality standards in its production and application.

As research on 2-fluoro-4-(hydrazinylmethyl)-N,N-dimethylaniline continues to advance, new insights into its properties and potential uses are emerging. Collaborative efforts between chemists, pharmacologists, and materials scientists are driving innovation in this field, paving the way for groundbreaking applications that could significantly impact various industries.